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Compound of Interest

Compound Name: Fmoc-Met(O)-OH

Cat. No.: B557413 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed protocol for the safe disposal of Fmoc-Met(O)-OH (N-α-Fmoc-L-

methionine sulfoxide), a common reagent in solid-phase peptide synthesis. Adherence to these

procedures is essential to mitigate risks and ensure regulatory compliance.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the material safety data

sheet (MSDS) for Fmoc-Met(O)-OH.[1] While specific hazard classifications can vary, it is

prudent to handle this compound with a high degree of caution. Key safety measures include:

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize the potential for inhalation of dust or aerosols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat. In situations

where dust generation is likely, a NIOSH-approved respirator is recommended.

General Hygiene: Avoid contact with skin and eyes.[2] Eating, drinking, and smoking are

strictly prohibited in areas where the chemical is handled. Always wash hands thoroughly

after handling the material.[2][3]
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The following table summarizes key safety and disposal information for Fmoc-Met(O)-OH and

related compounds.

Parameter Information

Chemical Name
N-α-(9-Fluorenylmethoxycarbonyl)-L-methionine

sulfoxide

CAS Number 76265-70-8

Molecular Formula C20H21NO5S

Molecular Weight 387.45 g/mol

GHS Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)

Storage Temperature 2-8°C, sealed in a dry environment

Disposal Consideration
Treat as hazardous chemical waste. Do not

dispose of down the drain or in regular trash.

Note: Hazard classifications and precautionary statements are based on available data for

Fmoc-Met(O)-OH and may vary by supplier. Always refer to the specific SDS for the product in

use.

Detailed Disposal Protocol
The primary principle for the disposal of Fmoc-Met(O)-OH and associated waste is to manage

it as hazardous chemical waste.[4][5] This includes unused or expired product, contaminated

materials such as weigh boats, gloves, and pipette tips, and any spill cleanup debris.
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Step 1: Waste Segregation
Proper segregation is the first and most critical step in the disposal process.

Hazardous Waste Designation: All materials contaminated with Fmoc-Met(O)-OH must be

classified as hazardous chemical waste.[4]

Avoid Mixing: Do not mix Fmoc-Met(O)-OH waste with other waste streams, particularly

incompatible chemicals. For instance, basic waste streams should not be mixed with acidic

waste to prevent potentially violent chemical reactions.[5]

Step 2: Containerization
The choice of a suitable waste container is essential for safe storage and disposal.

Dedicated Container: Use a dedicated, clearly labeled hazardous waste container for the

collection of solid Fmoc-Met(O)-OH waste.[4][5]

Compatible Material: The container should be constructed of a material compatible with the

chemical, such as a high-density polyethylene (HDPE) container.[4]

Secure Lid: Ensure the container has a secure, leak-proof lid and is in good condition.[4]

Step 3: Waste Accumulation and Storage
Proper storage of the hazardous waste container is crucial to maintain a safe laboratory

environment.

Designated Area: Store the hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[4]

Safe Location: The SAA should be located at or near the point of waste generation and be

under the control of laboratory personnel. The storage area must be secure and away from

drains, heat sources, and direct sunlight.[4]

Step 4: Disposal and Pickup
Final disposal must be conducted in accordance with all applicable regulations.
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Prohibited Disposal Methods: Under no circumstances should Fmoc-Met(O)-OH be

disposed of down the drain or in the regular trash.[4][5]

Waste Pickup: Follow all institutional procedures for hazardous waste pickup requests.

Step 5: Decontamination of Empty Containers
Empty containers that previously held Fmoc-Met(O)-OH must be managed as hazardous

waste unless properly decontaminated.[4]

Triple-Rinsing: To decontaminate an empty container, triple-rinse it with a solvent capable of

dissolving the compound, such as methanol or acetonitrile.[4]

Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of

as hazardous chemical waste.[4]

Final Disposal of Container: After triple-rinsing, the container can typically be disposed of as

non-hazardous waste. However, it is essential to confirm this with your institution's

Environmental Health & Safety (EH&S) guidelines.[4]

Label Defacement: Deface all hazardous labels on the rinsed container before its final

disposal.[4]

Visual Workflow and Logical Relationships
To further clarify the disposal process, the following diagrams illustrate the key decision points

and workflows.
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Fmoc-Met(O)-OH Disposal Workflow

Start: Fmoc-Met(O)-OH Waste Generation

Segregate as Hazardous Chemical Waste

Containerize in Labeled, Compatible Container

Store in Designated Satellite Accumulation Area

Arrange for Hazardous Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: A high-level overview of the Fmoc-Met(O)-OH disposal process.
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Empty Container Decontamination

Start: Empty Fmoc-Met(O)-OH Container

Triple-Rinse with Appropriate Solvent

Collect Rinsate as Hazardous Waste Deface Hazardous Labels on Container

Dispose of Container as Non-Hazardous Waste (Confirm with EH&S)

End: Decontaminated Container Disposal

Click to download full resolution via product page

Caption: Step-by-step process for decontaminating empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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